2-Methyl-1-(2-methylpiperidin-3-yl)piperidine

• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 2-methyl-1-(2-methylpiperidin-3-yl)piperidine
• InChI: InChI=1S/C12H24N2/c1-10-6-3-4-9-14(10)12-7-5-8-13-11(12)2/h10-13H,3-9H2,1-2H3
• InChI Key: LTADUUJVTVXOAF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C2CCCNC2C

Description

2-Methyl-1-(2-methylpiperidin-3-yl)piperidine is a compound that belongs to the class of piperidine derivatives. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom. These compounds are significant in the pharmaceutical industry due to their presence in various drugs and natural products .

Preparation Methods

The synthesis of 2-Methyl-1-(2-methylpiperidin-3-yl)piperidine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the photochemical method for obtaining bicyclic piperidinones from dienes via [2 + 2] intramolecular cycloaddition can be employed . Industrial production methods often involve multistep synthesis processes that ensure high yield and purity of the final product .

Chemical Reactions Analysis

2-Methyl-1-(2-methylpiperidin-3-yl)piperidine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include transition metal catalysts for sp3 C-H activation, and other reagents for cycloaddition and annulation reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

They are crucial in the synthesis of pharmaceuticals, agrochemicals, and other biologically active compounds .

Mechanism of Action

piperidine derivatives typically exert their effects by interacting with specific molecular targets and pathways, such as enzymes or receptors, leading to various biological activities .

Comparison with Similar Compounds

2-Methyl-1-(2-methylpiperidin-3-yl)piperidine can be compared with other piperidine derivatives, such as substituted piperidines, spiropiperidines, and piperidinones. These compounds share a similar core structure but differ in their substituents and functional groups, leading to unique properties and applications .

Similar Compounds::

• Substituted piperidines
• Spiropiperidines
• Piperidinones